Cas no 1352305-32-8 (4-Amino-2-(3-bromo-4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[D]pyrimidine)

4-Amino-2-(3-bromo-4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[D]pyrimidine is a heterocyclic compound featuring a cyclopenta[D]pyrimidine core substituted with an amino group and a 3-bromo-4-methoxyphenyl moiety. This structure imparts potential utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of kinase inhibitors or other biologically active molecules. The bromo and methoxy substituents enhance reactivity for further functionalization, while the fused cyclopentane ring contributes to structural rigidity, which may influence binding affinity in target applications. Its well-defined molecular architecture makes it a valuable scaffold for medicinal chemistry research and drug discovery efforts. The compound is typically handled under controlled conditions due to its synthetic sensitivity.
4-Amino-2-(3-bromo-4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[D]pyrimidine structure
1352305-32-8 structure
Product Name:4-Amino-2-(3-bromo-4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[D]pyrimidine
CAS No:1352305-32-8
MF:C14H14BrN3O
MW:320.184462070465
CID:4817612
Update Time:2025-05-20

4-Amino-2-(3-bromo-4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[D]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-AMINO-2-(3-BROMO-4-METHOXYPHENYL)-6,7-DIHYDRO-5H-CYCLOPENTA[D]PYRIMIDINE
    • 2-(3-bromo-4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine
    • 4-Amino-2-(3-bromo-4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[D]pyrimidine
    • Inchi: 1S/C14H14BrN3O/c1-19-12-6-5-8(7-10(12)15)14-17-11-4-2-3-9(11)13(16)18-14/h5-7H,2-4H2,1H3,(H2,16,17,18)
    • InChI Key: MIYWBBQIHZQCFN-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)C1=NC(=C2C(CCC2)=N1)N)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 317
  • XLogP3: 2.9
  • Topological Polar Surface Area: 61

4-Amino-2-(3-bromo-4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[D]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A089006059-1g
4-Amino-2-(3-bromo-4-methoxyphenyl)-6,7-dihydro-5h-cyclopenta[d]pyrimidine
1352305-32-8 95%
1g
620.21 USD 2021-06-01

Additional information on 4-Amino-2-(3-bromo-4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[D]pyrimidine

Comprehensive Overview of 4-Amino-2-(3-bromo-4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[D]pyrimidine (CAS No. 1352305-32-8)

4-Amino-2-(3-bromo-4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[D]pyrimidine (CAS No. 1352305-32-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique cyclopenta[D]pyrimidine core, which is structurally distinct due to its fused ring system and functional groups, including an amino moiety and a 3-bromo-4-methoxyphenyl substituent. Such structural characteristics make it a valuable intermediate in drug discovery, particularly for targeting kinase inhibitors and other biologically relevant pathways.

The compound’s CAS No. 1352305-32-8 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry. Researchers are particularly interested in its potential applications in cancer therapeutics and inflammatory diseases, as its scaffold resembles known pharmacophores. The presence of the bromo and methoxy groups enhances its reactivity, enabling further derivatization for structure-activity relationship (SAR) studies. This adaptability aligns with current trends in fragment-based drug design and small-molecule optimization, which are hot topics in the pharmaceutical industry.

From a synthetic perspective, 4-Amino-2-(3-bromo-4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[D]pyrimidine is often synthesized via multi-step organic reactions, including cyclization and palladium-catalyzed cross-coupling. Its heterocyclic framework is a key focus for chemists exploring green chemistry and catalytic efficiency, as these areas dominate modern synthetic research. The compound’s solubility and stability profiles are also critical for formulation scientists, especially in the context of oral bioavailability and drug delivery systems.

In agrochemical applications, this compound’s pyrimidine core is investigated for its potential as a pesticide or herbicide precursor. The 3-bromo-4-methoxyphenyl moiety may contribute to binding interactions with plant enzymes, a hypothesis supported by computational modeling studies. Such applications resonate with the global demand for sustainable agriculture and eco-friendly crop protection solutions, which are frequently discussed in scientific forums and industry reports.

Analytical characterization of CAS No. 1352305-32-8 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for regulatory compliance and patent filings. The compound’s spectral data is often shared in open-access journals, catering to the growing emphasis on data transparency in chemical research.

Given its versatility, 4-Amino-2-(3-bromo-4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[D]pyrimidine is also a subject of computational chemistry studies. Researchers employ molecular docking and quantum mechanical calculations to predict its interactions with biological targets, a practice aligned with the rise of AI-driven drug discovery. These approaches reduce experimental costs and accelerate lead compound identification, addressing a key challenge in modern R&D.

In summary, CAS No. 1352305-32-8 represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and materials science. Its multifaceted applications and structural novelty ensure its continued relevance in both academic and industrial settings, making it a compound worthy of in-depth exploration.

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